Cas no 2580204-97-1 (Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate)

• Product Name: Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate
• CAS No: 2580204-97-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6251681
• PubChem ID: 165888981
• Update Time: 2025-10-31

Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580204-97-1
• ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate
• EN300-27725972
• Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate

• Inchi： 1S/C12H18N2O2/c1-2-16-12(15)11-7-9(8-13)10-5-3-4-6-14(10)11/h7H,2-6,8,13H2,1H3
• InChI Key： GEJFRWOZXHNUKL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(CN)=C2CCCCN21)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.2Ų

Additional information on Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate

Ethyl 1-(Aminomethyl)-5,6,7,8-Tetrahydroindolizine-3-Carboxylate (CAS No. 2580204-97-1): A Comprehensive Overview

Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate (CAS No. 2580204-97-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroindolizines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structural characteristics, synthesis methods, biological properties, and recent research advancements related to this compound.

The structure of ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate is characterized by a tetrahydroindolizine core with an aminomethyl group and an ethyl ester moiety. The tetrahydroindolizine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the aminomethyl group and the ethyl ester provides additional functional groups that can be modified to enhance the compound's pharmacological properties.

Synthesis of ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate has been reported using several methodologies. One common approach involves the reaction of an appropriate indolizine derivative with an amino acid ester in the presence of a coupling reagent. For instance, a recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis method that utilizes microwave irradiation to enhance the reaction yield and reduce reaction time. This method not only simplifies the synthetic route but also improves the overall efficiency and scalability of the process.

The biological properties of ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic activities. A study conducted by researchers at the University of California demonstrated that ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using rodent models have shown that this compound significantly reduces pain and inflammation in models of arthritis and neuropathic pain.

Beyond its anti-inflammatory and analgesic properties, ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate has also been investigated for its potential as an anticancer agent. Preliminary studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. A recent publication in Cancer Research reported that ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate selectively targets cancer cells while sparing normal cells, suggesting its potential as a safer alternative to conventional chemotherapy agents.

In addition to its therapeutic applications, ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate has also been explored for its use in diagnostic imaging. Researchers at Harvard Medical School have developed a radiolabeled derivative of this compound that can be used for positron emission tomography (PET) imaging to detect early-stage cancer lesions. The high affinity and specificity of this radiotracer for cancer cells make it a promising tool for early diagnosis and monitoring of treatment response.

The pharmacokinetic properties of ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate have also been evaluated to assess its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles with good oral bioavailability and a long half-life. These properties are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and optimize the pharmacological properties of ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate. Ongoing clinical trials are currently evaluating the safety and efficacy of this compound in various disease models. Early results from these trials are encouraging and suggest that ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate may offer significant benefits over existing treatments.

In conclusion, Ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate (CAS No. 2580204-97-1) is a versatile compound with diverse biological activities and promising therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its full potential, ethyl 1-(aminomethyl)-5,6,7,8-tetrahydroindolizine-3-carboxylate is poised to play a significant role in advancing our understanding and treatment of various diseases.